Cas no 88038-38-4 (1-Propanone, 3-bromo-1-(4-pyridinyl)-)

1-Propanone, 3-bromo-1-(4-pyridinyl)- structure
88038-38-4 structure
Product Name:1-Propanone, 3-bromo-1-(4-pyridinyl)-
CAS No:88038-38-4
MF:C8H8BrNO
MW:214.0592212677
CID:647744
PubChem ID:70040475
Update Time:2025-04-19

1-Propanone, 3-bromo-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-bromo-1-(4-pyridinyl)-
    • 3-bromo-1-pyridin-4-ylpropan-1-one
    • 3-Bromo-1-(pyridin-4-yl)propan-1-one
    • 88038-38-4
    • DTXSID40741642
    • SCHEMBL7265428
    • Inchi: 1S/C8H8BrNO/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1,4H2
    • InChI Key: MLKWAVVMBQQLGW-UHFFFAOYSA-N
    • SMILES: BrCCC(C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 212.97893g/mol
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 30Ų
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